Cas no 1461705-91-8 (Tert-butyl 3-propanamidopyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-propanamidopyrrolidine-1-carboxylate
• CAS No: 1461705-91-8
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 5054135
• PubChem ID: 75480625
• Update Time: 2025-06-08

Tert-butyl 3-propanamidopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-propanamidopyrrolidine-1-carboxylate
• tert-butyl 3-(propanoylamino)pyrrolidine-1-carboxylate
• Tert-butyl 3-propanamidopyrrolidine-1-carboxylate

• Inchi： 1S/C12H22N2O3/c1-5-10(15)13-9-6-7-14(8-9)11(16)17-12(2,3)4/h9H,5-8H2,1-4H3,(H,13,15)
• InChI Key： KRHRPCLGPZVPRR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1)NC(CC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6

Tert-butyl 3-propanamidopyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-butyl 3-propanamidopyrrolidine-1-carboxylate

Tert-butyl 3-propanamidopyrrolidine-1-carboxylate (CAS No. 1461705-91-8): A Comprehensive Overview

Tert-butyl 3-propanamidopyrrolidine-1-carboxylate, identified by its CAS number 1461705-91-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a pyrrolidine core with an amide and ester functional groups, has garnered attention due to its potential applications in drug development and molecular recognition. The unique structural features of Tert-butyl 3-propanamidopyrrolidine-1-carboxylate make it a versatile intermediate in the synthesis of more complex molecules, particularly those targeting neurological and inflammatory pathways.

The< strong>Tert-butyl 3-propanamidopyrrolidine-1-carboxylate molecule is characterized by a tert-butyl group attached to the carboxylate moiety, which enhances its stability and reactivity under various chemical conditions. The presence of the amide group at the 3-position of the pyrrolidine ring introduces a hydrogen bond donor/acceptor site, crucial for interactions with biological targets. These structural attributes have positioned Tert-butyl 3-propanamidopyrrolidine-1-carboxylate as a valuable building block in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological processes through precise molecular interactions. The< strong>Tert-butyl 3-propanamidopyrrolidine-1-carboxylate structure aligns well with this trend, as it allows for fine-tuning of pharmacokinetic and pharmacodynamic properties. Researchers have leveraged its scaffold to design molecules with enhanced binding affinity and selectivity for specific therapeutic targets.

One of the most compelling aspects of Tert-butyl 3-propanamidopyrrolidine-1-carboxylate is its utility in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The pyrrolidine ring in Tert-butyl 3-propanamidopyrrolidine-1-carboxylate serves as an excellent scaffold for creating constrained peptides that can exhibit improved pharmacological profiles.

The< strong>Tert-butyl 3-propanamidopyrrolidine-1-carboxylate compound has also been explored in the context of central nervous system (CNS) drug discovery. The amide group and the tert-butyl moiety contribute to favorable pharmacokinetic properties, including blood-brain barrier penetration and reduced metabolic clearance. These characteristics make it an attractive candidate for developing treatments for neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy.

Recent studies have highlighted the potential of< strong>Tert-butyl 3-propanamidopyrrolidine-1-carboxylate in modulating inflammatory pathways. In particular, derivatives of this compound have shown promise in inhibiting key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). By targeting these enzymes, researchers aim to develop novel anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of< strong>Tert-butyl 3-propanamidopyrrolidine-1-carboxylate involves multi-step organic transformations that highlight its synthetic versatility. Key steps include the formation of the pyrrolidine ring through cyclization reactions, followed by functional group modifications to introduce the amide and ester groups. Advances in catalytic methods have further streamlined these processes, enabling higher yields and purities.

The< strong>Tert-butyl 3-propanamidopyrrolidine-1-carboxylate compound's stability under various conditions makes it suitable for both laboratory-scale research and industrial production. Its compatibility with standard solvents and reagents ensures that it can be easily integrated into existing synthetic workflows. Additionally, its well-documented chemical properties facilitate its use in high-throughput screening (HTS) campaigns for identifying lead compounds.

In conclusion, Tert-butyl 3-propanamidopyrrolidine-1-carboxylate (CAS No. 1461705-91-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and molecular design. As research continues to uncover new applications for this compound, its importance in developing innovative therapeutic agents is likely to grow further.